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Compound of Interest

Compound Name: Thiothionyl fluoride

Cat. No.: B15341338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thiothionyl fluoride, a reactive

sulfur-fluoride compound. It details its chemical identity, physicochemical properties, synthesis

protocols, and key chemical reactions, presented in a format tailored for scientific and research

applications.

Chemical Identification
Identifier Value

IUPAC Name difluoro(sulfanylidene)-λ4-sulfane[1][2]

CAS Number 16860-99-4[1]

Synonyms
Sulphur(IV) sulfide difluoride, Thiosulfinic

difluoride

Chemical Formula S₂F₂ or S=SF₂[1]

Molecular Weight 102.12 g/mol [1]

Physicochemical Properties
The fundamental physical and chemical properties of thiothionyl fluoride are summarized

below.
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Property Value

Appearance Colorless gas[1]

Melting Point -164.6 °C (108.5 K)[1]

Boiling Point -10.6 °C (262.5 K)[1]

Synthesis of Thiothionyl Fluoride: Experimental
Protocols
Thiothionyl fluoride can be synthesized through several laboratory-scale methods. The

following are detailed experimental protocols for its preparation.

This method involves the fluorination of disulfur dichloride using potassium fluoride at an

elevated temperature.[1]

Reaction: S₂Cl₂ + 2 KF → S=SF₂ + 2 KCl

Experimental Protocol:

A reaction vessel is charged with anhydrous potassium fluoride (KF).

Disulfur dichloride (S₂Cl₂) is slowly added to the potassium fluoride.

The mixture is heated to approximately 150 °C.

The gaseous product, thiothionyl fluoride (S=SF₂), is collected, while the solid byproduct,

potassium chloride (KCl), remains in the reaction vessel.

An alternative fluorinating agent for the synthesis of thiothionyl fluoride from disulfur

dichloride is mercury(II) fluoride. This reaction proceeds at a lower temperature.[1]

Reaction: S₂Cl₂ + HgF₂ → S=SF₂ + HgCl₂

Experimental Protocol:
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In a suitable reaction flask, disulfur dichloride (S₂Cl₂) is combined with mercury(II) fluoride

(HgF₂).

The reaction is allowed to proceed at 20 °C.

The volatile thiothionyl fluoride is separated from the solid mercury(II) chloride byproduct.

Thiothionyl fluoride can also be prepared by the reaction of nitrogen trifluoride with elemental

sulfur.[1]

Reaction: NF₃ + 3 S → S=SF₂ + NSF

Experimental Protocol:

Elemental sulfur is placed in a reaction chamber.

Nitrogen trifluoride (NF₃) gas is introduced into the chamber.

The reaction is initiated, typically with heating, to yield thiothionyl fluoride and thiazyl

fluoride (NSF).

The products are separated based on their differing volatilities.

Thiothionyl fluoride can be formed from the rearrangement of its isomer, disulfur difluoride

(FSSF), particularly in the presence of alkali metal fluorides.[1]

Reaction: F-S-S-F → S=SF₂

Experimental Protocol:

Disulfur difluoride is brought into contact with an alkali metal fluoride catalyst (e.g., KF, CsF).

The contact initiates the isomerization to the more stable thiothionyl fluoride.

Another synthetic route involves the reaction of potassium fluorosulfite with disulfur dichloride.

[1]

Reaction: 2 KSO₂F + S₂Cl₂ → S=SF₂ + 2 KCl + 2 SO₂
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Experimental Protocol:

Potassium fluorosulfite (KSO₂F) and disulfur dichloride (S₂Cl₂) are combined in a reaction

vessel.

The reaction proceeds to form thiothionyl fluoride, potassium chloride, and sulfur dioxide.

The gaseous products (S=SF₂ and SO₂) are separated from the solid KCl. Thiothionyl
fluoride can be further purified from sulfur dioxide by fractional condensation or other gas

separation techniques.

Chemical Reactivity and Properties
Thiothionyl fluoride is a reactive gas that participates in several characteristic reactions.

Thermal Decomposition: At elevated temperatures and pressures, thiothionyl fluoride
decomposes to sulfur tetrafluoride and elemental sulfur.[1]

2 S=SF₂ → SF₄ + 3 S

Reaction with Hydrogen Fluoride: It reacts with hydrogen fluoride to produce sulfur

tetrafluoride and hydrogen sulfide.[1]

S=SF₂ + 2 HF → SF₄ + H₂S

Condensation with Sulfur Difluoride: At low temperatures, thiothionyl fluoride undergoes a

condensation reaction with sulfur difluoride to yield 1,3-difluoro-trisulfane-1,1-difluoride.[1]

S=SF₂ + SF₂ → FS-S-SF₃

Diagrams of Synthetic and Reaction Pathways
The following diagrams, generated using the DOT language, illustrate the key synthetic routes

and chemical reactions of thiothionyl fluoride.
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Synthesis of Thiothionyl Fluoride

S₂Cl₂ (Disulfur Dichloride)

S=SF₂ (Thiothionyl Fluoride)

+ 2 KF, ~150°C

+ HgF₂, 20°C

KF (Potassium Fluoride)

HgF₂ (Mercury(II) Fluoride)

NF₃ (Nitrogen Trifluoride) + 3 S

S (Sulfur)

F-S-S-F (Disulfur Difluoride)

Isomerization

KSO₂F (Potassium Fluorosulfite)

+ S₂Cl₂
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Caption: Synthetic pathways to thiothionyl fluoride.
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Reactions of Thiothionyl Fluoride

S=SF₂ (Thiothionyl Fluoride)

SF₄ + 3 S

High T, P

SF₄ + H₂S+ 2 HF

FS-S-SF₃
+ SF₂ (low T)

Click to download full resolution via product page

Caption: Key chemical reactions of thiothionyl fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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